5,7-Dimethoxy-3-(1-naphthoyl)coumarin
Overview
Description
5,7-Dimethoxy-3-(1-naphthoyl)coumarin is a coumarin derivative . It has a molecular formula of C22H16O5 and a molecular weight of 360.36 .
Synthesis Analysis
The synthesis of coumarin derivatives, including 5,7-Dimethoxy-3-(1-naphthoyl)coumarin, has been a topic of interest for many organic and pharmaceutical chemists . Various methods have been developed, carried out in both classical and non-classical conditions, particularly under green conditions such as using green solvents, catalysts, and other procedures .Molecular Structure Analysis
The molecular structure of 5,7-Dimethoxy-3-(1-naphthoyl)coumarin consists of a coumarin nucleus with methoxy groups at the 5 and 7 positions and a naphthoyl group at the 3 position .Physical And Chemical Properties Analysis
5,7-Dimethoxy-3-(1-naphthoyl)coumarin has a boiling point of 606.2°C at 760 mmHg and a melting point of 209-212°C. Its density is 1.314 g/cm3 .Scientific Research Applications
Medical Science and Biomedical Research
Coumarins, including “5,7-Dimethoxy-3-(1-naphthoyl)coumarin”, have attracted considerable attention due to their application in diverse fields such as medical science and biomedical research . They have been intensively studied mainly due to their biological activities .
Antitumor Activity
Coumarins have shown significant antitumor activity . This makes “5,7-Dimethoxy-3-(1-naphthoyl)coumarin” a potential candidate for cancer research and treatment.
Antioxidative Activity
Coumarins also exhibit antioxidative activity . This property can be harnessed in the development of drugs and treatments that combat oxidative stress in the body.
Anti-HIV Activity
The anti-HIV activity of coumarins has been noted in scientific research . This suggests that “5,7-Dimethoxy-3-(1-naphthoyl)coumarin” could potentially be used in the development of treatments for HIV.
Vasorelaxant Activity
Coumarins have been found to exhibit vasorelaxant activity . This means that “5,7-Dimethoxy-3-(1-naphthoyl)coumarin” could potentially be used in the treatment of conditions related to blood vessels, such as hypertension.
Antimicrobial Activity
The antimicrobial activity of coumarins has been documented . This suggests that “5,7-Dimethoxy-3-(1-naphthoyl)coumarin” could be used in the development of new antimicrobial agents.
Fluorescent Dyes and Probes
Coumarins are widely used as fluorescent dyes and probes because of their great structural flexibility and large fluorescent quantum yields . This makes “5,7-Dimethoxy-3-(1-naphthoyl)coumarin” a potential candidate for use in various scientific and industrial applications that require fluorescence.
Anticancer Activity
Coumarin derivatives have therapeutic effects against several human diseases and types of cancer, including breast, lung, colorectal, liver, and kidney cancer . This suggests that “5,7-Dimethoxy-3-(1-naphthoyl)coumarin” could potentially be used in the development of new anticancer treatments.
properties
IUPAC Name |
5,7-dimethoxy-3-(naphthalene-1-carbonyl)chromen-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16O5/c1-25-14-10-19(26-2)17-12-18(22(24)27-20(17)11-14)21(23)16-9-5-7-13-6-3-4-8-15(13)16/h3-12H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMPZRDHZQFCUSJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C(C(=O)O2)C(=O)C3=CC=CC4=CC=CC=C43)C(=C1)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00321661 |
Source
|
| Record name | 5,7-Dimethoxy-3-(naphthalene-1-carbonyl)-2H-1-benzopyran-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00321661 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
360.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,7-Dimethoxy-3-(1-naphthoyl)coumarin | |
CAS RN |
86548-40-5 |
Source
|
| Record name | 86548-40-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=379523 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5,7-Dimethoxy-3-(naphthalene-1-carbonyl)-2H-1-benzopyran-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00321661 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5,7-Dimethoxy-3-(1-naphthoyl)coumarin | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(7,7-Dimethylbicyclo[4.1.0]hept-2-en-3-yl)methanol](/img/structure/B24095.png)
![[6-(4-Imidazol-1-yl-phenoxy)-hexyl]-dimethyl-amine](/img/structure/B24110.png)
![N-[2-(3,4-Dimethoxyphenyl)ethyl]-2-(3,4,5-trimethoxyphenyl)acetamide](/img/structure/B24126.png)
